3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide
Overview
Description
3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its unique chemical properties and potential benefits in scientific research.
Mechanism of Action
The mechanism of action of 3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide is not fully understood. However, studies have suggested that it may act as a potent inhibitor of certain enzymes, which could have potential applications in drug development.
Biochemical and Physiological Effects:
Studies have suggested that this compound may have potential benefits in the treatment of various diseases. It has been found to exhibit anti-inflammatory and anti-tumor properties, which could make it a useful compound in the development of new drugs.
Advantages and Limitations for Lab Experiments
The compound 3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide has several advantages for use in lab experiments. It is stable and can be easily synthesized in large quantities. However, its limitations include its potential toxicity and its limited solubility in water.
Future Directions
There are several future directions for the study of 3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide. These include the development of new compounds that are based on its chemical structure, the investigation of its potential applications in drug development, and the study of its mechanism of action. Additionally, further research is needed to determine its potential side effects and toxicity in humans.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various fields of scientific research. Its unique chemical properties and potential benefits make it a promising compound for the development of new drugs and therapies. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide involves the reaction of mesitylamine with 3-(1,3-benzodioxol-5-yl) acryloyl chloride in the presence of triethylamine. The resulting product is then purified through column chromatography to obtain a pure compound.
Scientific Research Applications
The compound 3-(1,3-benzodioxol-5-yl)-N-mesitylacrylamide has been extensively studied for its potential applications in scientific research. It has been found to be useful in the synthesis of various compounds that have potential applications in the fields of medicine, biology, and chemistry.
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-(2,4,6-trimethylphenyl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-12-8-13(2)19(14(3)9-12)20-18(21)7-5-15-4-6-16-17(10-15)23-11-22-16/h4-10H,11H2,1-3H3,(H,20,21)/b7-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTZSEOOFRMNAU-FNORWQNLSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C=CC2=CC3=C(C=C2)OCO3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)/C=C/C2=CC3=C(C=C2)OCO3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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